Cas no 13125-57-0 (Benzene,2-azido-1,3,5-tribromo-)

• Product name: Benzene,2-azido-1,3,5-tribromo-
• CAS No: 13125-57-0
• MF: C₆H₂BR₃N₃
• MW: 355.81218
• CID: 223039
• PubChem ID: 166773

Benzene,2-azido-1,3,5-tribromo- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-azido-1,3,5-tribromo-
• 2-azido-1,3,5-tribromobenzene
• DTXSID10156981
• EN300-271761
• 13125-57-0
• Benzene, 2-azido-1,3,5-tribromo-
• SCHEMBL13875078
• IPUMVXGZEXYYKJ-UHFFFAOYSA-N
• 2,4,6-tribromophenyl azide
• Azido-2,4,6-tribromobenzene

• Inchi： InChI=1S/C6H2Br3N3/c7-3-1-4(8)6(11-12-10)5(9)2-3/h1-2H
• InChI Key： IPUMVXGZEXYYKJ-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NC1=C(Br)C=C(Br)C=C1Br

Computed Properties

• Exact Mass: 352.77986
• Monoisotopic Mass: 352.77988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76